Cas no 1806193-90-7 (Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806193-90-7
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4833227
• Update Time: 2025-06-11

Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-2-19-9(18)5-3-4(6(11)12)8(16-7(5)17)20-10(13,14)15/h3,6H,2H2,1H3,(H,16,17)
• InChI Key： JZTIGYAWJXJRLM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(NC=1OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

Research Brief on Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1806193-90-7)

Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1806193-90-7) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising biological activity, particularly in the development of novel pharmaceuticals and crop protection agents. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate, exploring its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to improve yield and purity. These efforts aim to streamline the production process and facilitate its integration into larger-scale applications.

In the pharmaceutical sector, preliminary investigations suggest that this compound may serve as a key intermediate in the development of kinase inhibitors and anti-inflammatory agents. Its structural features align with the pharmacophores required for targeting specific enzymes involved in disease pathways. For instance, its pyridine core and fluorinated groups are conducive to binding with ATP pockets in kinases, a property leveraged in the design of next-generation therapeutics for cancer and autoimmune disorders.

In agrochemical research, Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate has shown potential as a precursor for herbicides and fungicides. Its ability to disrupt essential metabolic processes in weeds and fungi has been demonstrated in laboratory settings, with field trials currently underway to assess its efficacy and environmental impact. The compound's stability under various environmental conditions makes it a candidate for sustainable crop protection solutions.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is addressing these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical applications.

In conclusion, Ethyl 3-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate represents a versatile and promising compound in both medicinal and agrochemical fields. Its unique chemical properties and broad applicability underscore its importance in contemporary research. Future studies will likely focus on expanding its utility and overcoming existing limitations, paving the way for innovative solutions in health and agriculture.